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Compound of Interest

Compound Name: Apoptosis inducer 11

Cat. No.: B12384113 Get Quote

Application Notes and Protocols for Apoptosis
Inducer 11
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of "Apoptosis
inducer 11" (also referred to as compound 3u) stock solutions for in vitro experiments. The

information is based on the findings from the primary literature, specifically the work of Barreca

et al. (2023).

Product Information and Quantitative Data
"Apoptosis inducer 11" is a pyrrolo[3',4':3,4]cyclohepta[1,2-d][1][2]oxazole derivative that has

been identified as a potent inducer of apoptosis in non-Hodgkin lymphoma cell lines. It

functions by triggering the mitochondrial pathway of apoptosis and inducing a G2/M cell cycle

arrest.
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Property Value Source

Compound Name
Apoptosis inducer 11

(compound 3u)
MedchemExpress

Chemical Name

1-(4-methoxybenzyl)-3-(3,4,5-

trimethoxyphenyl)-1,4-dihydro-

5H-

pyrrolo[3',4':3,4]cyclohepta[1,2-

d][1][2]oxazol-5-one

Barreca et al., 2023

Molecular Formula C30H28N2O6 Barreca et al., 2023

Molecular Weight 512.55 g/mol Barreca et al., 2023

Physical Appearance Pale yellow solid Barreca et al., 2023

Primary Solvent Dimethyl sulfoxide (DMSO) Barreca et al., 2023

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Apoptosis Inducer 11
This protocol describes the preparation of a 10 mM stock solution of "Apoptosis inducer 11"

in DMSO.

Materials:

"Apoptosis inducer 11" (solid powder)

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer
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Procedure:

Equilibration: Allow the vial of "Apoptosis inducer 11" to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 5.13 mg of "Apoptosis inducer 11" powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.01 mol/L) solution in 1 mL (0.001 L), you need 0.01

mmol of the compound.

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.01 mol/L * 0.001 L * 512.55 g/mol * 1000 mg/g = 5.1255 mg

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A brief sonication in a water bath can be used to aid dissolution if

necessary.

Aliquoting: For ease of use and to minimize freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller volumes (e.g., 20 µL) in sterile, light-protected microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 3 months)

or at -80°C for long-term storage (up to 1 year). Avoid repeated freeze-thaw cycles.

Quality Control:

Ensure the solid is fully dissolved before use. If precipitation is observed upon thawing, warm

the tube to 37°C and vortex to redissolve.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final

concentration of DMSO for all experiments.
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Visualizations
Experimental Workflow: Stock Solution Preparation

Workflow for Preparing Apoptosis Inducer 11 Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of Apoptosis inducer 11.

Signaling Pathway: Mitochondrial Apoptosis Induced by
Apoptosis Inducer 11
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Proposed Mitochondrial Apoptosis Pathway of Apoptosis Inducer 11
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Caption: Mitochondrial apoptosis pathway initiated by Apoptosis inducer 11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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